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Compound of Interest

Compound Name: 9-Oxooctadecanoic acid

Cat. No.: B1598637

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides essential, immediate
safety and logistical information for 9-Oxooctadecanoic acid (CAS No. 4114-74-3), including
operational and disposal plans.

Note: Specific hazard data for 9-Oxooctadecanoic acid is not readily available in public
databases.[1] Therefore, the following recommendations are based on best practices for
handling similar long-chain fatty acids and represent a conservative approach to ensure
personnel safety.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial when handling 9-
Oxooctadecanoic acid to minimize exposure risk. The following PPE is mandatory:
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PPE Category Specification Rationale

Chemical-resistant gloves
Hand Protection (Nitrile or Neoprene To prevent direct skin contact.

recommended).

Safety glasses with side
) shields or goggles. A face
Eye Protection o ) To protect eyes from splashes.
shield is recommended if there

is a splash hazard.

Laboratory coat or chemical-
] resistant apron. Long-sleeved To protect skin from accidental
Body Protection )
shirts and long pants should contact.

be worn.

Not generally required under

normal use with adequate

ventilation. If heating the To prevent inhalation of
Respiratory Protection substance, which may produce  potentially irritating fumes or

fumes, or if creating aerosols, aerosols.

use a NIOSH-certified

respirator.

Operational Plan

A systematic approach to handling 9-Oxooctadecanoic acid from receipt to disposal is critical
for maintaining a safe laboratory environment.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
» Store in a cool, dry, and well-ventilated area.[2]
» Keep the container tightly closed to prevent contamination and degradation.[2]

e Avoid contact with oxidizing agents.[2] For long-term storage, a freezer is recommended.
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Handling

 All handling of 9-Oxooctadecanoic acid should be conducted in a well-ventilated area,
preferably within a chemical fume hood, especially when heating or manipulating the
substance in a way that could generate dust or aerosols.

» Avoid direct contact with skin, eyes, and clothing.[2]
e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]
 In case of accidental contact:

o Skin: Wash the affected area with plenty of soap and water. If irritation persists, seek
medical attention.[3][4]

o Eyes: Immediately flush with plenty of water for at least 15 minutes, holding the eyelids
open. Remove contact lenses if present and easy to do. Seek medical attention.[3][4]

o Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical
attention.[3]

o Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[3]

Spill Management

o Small Spills:

[¢]

Wear appropriate PPE.

[¢]

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

o

Sweep up the absorbed material and place it into a designated, labeled container for
chemical waste.

o

Clean the spill area with soap and water.
o Large Spills:

o Evacuate the area and restrict access.
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o Contact your institution's Environmental Health and Safety (EHS) department immediately.

o Ensure the area is well-ventilated before re-entry.

Disposal Plan

Proper disposal of 9-Oxooctadecanoic acid and associated waste is essential to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste:

o Collect solid 9-Oxooctadecanoic acid waste and any contaminated materials (e.g.,
gloves, absorbent pads, weighing papers) in a designated, leak-proof, and clearly labeled
hazardous waste container.[5]

o The label should clearly identify the contents as "Hazardous Waste: 9-Oxooctadecanoic
acid" and include any other information required by your institution.[5]

e Solutions:

o Small quantities of dilute aqueous solutions may potentially be neutralized to a pH
between 6.0 and 9.0 with a dilute basic solution (e.g., sodium bicarbonate) and, if
permitted by local regulations, flushed down the sanitary sewer with copious amounts of
water.[5] Always consult with your institution's EHS office before proceeding with any drain
disposal.

o Larger quantities of solutions or solutions in organic solvents must be collected in a
designated hazardous waste container for professional disposal.

e Waste Storage and Disposal:

o Store sealed hazardous waste containers in a designated, secure, and well-ventilated
area, away from incompatible materials.[5]

o Arrange for the collection and disposal of hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal company.[5] An alternative disposal method
is to dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[5]
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Quantitative Data

Property Value Source
Molecular Formula C1sH3403 Larodan
Molecular Weight 298.46 g/mol Larodan
Purity >98% Larodan
Physical State Solid Larodan
CAS Number 4114-74-3 Larodan

Occupational Exposure Limits No data available

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 9-
Oxooctadecanoic acid.
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Caption: Workflow for Safe Handling of 9-Oxooctadecanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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